2,3-dimethoxy-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• InChI: InChI=1S/C20H21N3O3S/c1-25-17-10-6-9-15(18(17)26-2)19(24)21-11-12-27-20-22-13-16(23-20)14-7-4-3-5-8-14/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: HOGKNAIMKAAIKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NCCSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline. This synthesis, despite producing relatively low yields, is still used to create C -substituted imidazoles.

Molecular Structure Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antiviral Activity

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Anti-inflammatory Activity

. This suggests that our compound of interest could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. This suggests that our compound of interest could potentially be used in cancer treatment.

Anti-HIV Activity

. This suggests that our compound of interest could potentially be used in the treatment of HIV.

Antioxidant Activity

. This suggests that our compound of interest could potentially be used as an antioxidant.

Antimicrobial Activity

. This suggests that our compound of interest could potentially be used in the treatment of microbial infections.

Antitubercular Activity

. This suggests that our compound of interest could potentially be used in the treatment of tuberculosis.

Antidiabetic Activity

. This suggests that our compound of interest could potentially be used in the treatment of diabetes.

Mechanism of Action

Imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant and many others make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works.

Safety and Hazards

The safety and hazards of imidazole and its derivatives can vary widely depending on their specific structures and functional groups. Some imidazole derivatives are used as drugs and have been thoroughly tested for safety, while others may be novel compounds with unknown safety profiles.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.